Cas no 25167-93-5 (Benzene, chloronitro-)

Nitrochlorobenzene is a chemical substance,The chemical formula isC6H4ClNO2.Toxicmaterial ,When burningdecompositionToxicchloride, NOx gas

Benzene, chloronitro- structure

Product Name:Benzene, chloronitro-

CAS No:25167-93-5

Molecular Formula:C₆H₄NO₂Cl

Molecular Weight:157.55446

CID:266521

PubChem ID:6945

Benzene, chloronitro- Properties

Names and Identifiers

- Benzene, chloronitro-
- 1-chloro-2-nitrobenzene
- Nitrochlorobenzene
- chloronitrobenzene
- mononitrochlorobenzene
- Altritan
- SMR000677934
- O-CHLORONITROBENZENE [MI]
- 1-Chloro-2-nitrobenzene 100 microg/mL in Methanol
- EC 201-854-9
- NCGC00090715-03
- 2-nitro-chlorobenzene
- 25167-93-5
- 1-chloro-2-nitrobenzene;chloro-2-nitrobenzene, 1-;2-chloro-1-nitrobenzene;benzene, 1-chloro-2-nitro-;o-chloronitrobenzene;1-chloro-2-nitrobenzene chloro-2-nitrobenzene, 1- 2-chloro-1-nitrobenzene benzene, 1-chloro-2-nitro- o-chloronitrobenzene
- CHLORO-2-NITROBENZENE, 1-
- AC-907/25014094
- 1-Nitro-2-chlorobenzene
- NS00002910
- BS-42463
- 2-chloro-nitrobenzene
- InChI=1/C6H4ClNO2/c7-5-3-1-2-4-6(5)8(9)10/h1-4
- CCRIS 141
- 1-CHLORO-2-NITROBENZENE [HSDB]
- 2-Chloro-1-nitrobenzene
- HSDB 1322
- SCHEMBL78743
- 1-Chloro-2-nitro-benzene
- 2-Chloronitrobenzene 2-Nitrochlorobenzene
- 846GSP547V
- NCGC00258345-01
- o-chloro-nitrobenzene
- NSC-36934
- ortho-chloronitrobenzene
- D87558
- 2-Nitrochlorobenzene
- NSC36934
- NCGC00090715-01
- ghl.PD_Mitscher_leg0.936
- 2-Nitro-1-chlorobenzene
- Q2803418
- F1908-0107
- Chloro-o-nitrobenzene
- AM87358
- J-510174
- 1-Chloro-2-nitrobenzene, analytical standard
- WLN: WNR BG
- Altitran
- o-Nitrochlorobenzene
- Benzene,chloronitro-
- o-Chloronitrobenzene
- 1-Chloro-2-nitrobenzene 10 microg/mL in Methanol
- AKOS000118963
- NCGC00090715-02
- CHEBI:34270
- EINECS 201-854-9
- DTXSID0020280
- Nitrochlorobenzene, o-
- CAS-88-73-3
- Chloronitrobenzene, ortho, liquid
- 2-chloro nitrobenzene
- HMS3039K15
- MLS001055388
- UNII-846GSP547V
- AI3-15385
- DTXCID80280
- UNII-D1YI9R2K8O
- 1-Chloro-2-nitrobenzene, purum, >=99.0% (GC)
- Tox21_200791
- ortho-nitrochlorobenzene
- MFCD00007061
- NSC 36934
- Chloronitrobenzene, ortho, liquid [UN1578] [Poison]
- 2-nitro chlorobenzene
- 1-chloro,2-nitrobenzene
- Nitrochlorobenzene, ortho
- CHEMBL53330
- BIDD:ER0655
- 1-Chloro-2-nitrobenzene, 99%
- 88-73-3
- D1YI9R2K8O
- 2-Chloronitrobenzene
- Nitrochlorobenzene, liquid
- ONCB
- Z104473258
- 4-chloro-3-nitrobenzene
- Benzene, 1-chloro-2-nitro-
- EINECS 246-695-6
- ortho-nitro-chlorobenzene
- EN300-19237
- +Expand
- InChIKey： BFCFYVKQTRLZHA-UHFFFAOYSA-N
- Inchi： 1S/C6H4ClNO2/c7-5-3-1-2-4-6(5)8(9)10/h1-4H
- SMILES： O=[N+](C1=CC=CC=C1Cl)[O-]

Computed Properties

Exact Mass: 156.99312
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 156.993056
Heavy Atom Count: 10
Complexity: 134
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 45.8

Experimental Properties

LogP: log Kow = 2.52
PSA: 43.14
Refractive Index: 1.5870 (estimate)
Boiling Point: 128-132 ºC (20 Torr)
Melting Point: 32 deg C
Flash Point: 88.9°C
Density: 1.3768 (rough estimate)

Benzene, chloronitro- Related Literature

1. Cyclodextrins as effective additives in AuNP-catalyzed reduction of nitrobenzene derivatives in a ball-mill

S. Menuel,B. Léger,A. Addad,E. Monflier,F. Hapiot Green Chem. 2016 18 5500
2. CoMn0.2Fe1.8O4 ferrite nanoparticles engineered by sol–gel technology: an expert and versatile catalyst for the reduction of nitroaromatic compounds

Ankita Goyal,S. Bansal,Pankaj Samuel,Vinod Kumar,Sonal Singhal J. Mater. Chem. A 2014 2 18848
3. LXIII.—The reactions of sodium mono-, di-, and tri-sulphides with 1-chloro-2-nitro-, 1-chloro-4-nitro-, and 1 : 4-dichloro-2-nitro-benzene

Herbert Henry Hodgson,James Henry Wilson J. Chem. Soc. Trans. 1925 127 440
4. Ultra-small FeS2 nanoparticles for highly efficient chemoselective transfer hydrogenation of nitroarenes

Jamie P. Southouse,Laura Lazzarini,Alex O. Ibhadon,M. Grazia Francesconi New J. Chem. 2021 45 17808
5. Current perspectives on supercharging reagents in electrospray ionization mass spectrometry

Daniel A. Abaye,Irene A. Agbo,Birthe V. Nielsen RSC Adv. 2021 11 20355
6. 196. Anomalous reactions of the sodium salt of 4-nitronaphthalene-1-thiol with 2-chloro-1-nitronaphthalene and with 2-chloro-1-nitrobenzene

Herbert H. Hodgson,Eric Leigh J. Chem. Soc. 1938 1031
7. Ultra-small FeS2 nanoparticles for highly efficient chemoselective transfer hydrogenation of nitroarenes

Jamie P. Southouse,Laura Lazzarini,Alex O. Ibhadon,M. Grazia Francesconi New J. Chem. 2021 45 17808
8. Faujasite catalysis of aromatic nitrations with dinitrogen pentoxide. The effect of aluminium content on catalytic activity and regioselectivity. The nitration of pyrazole

Robert P. Claridge,N. Llewellyn Lancaster,Ross W. Millar,Roy B. Moodie,John P. B. Sandall J. Chem. Soc. Perkin Trans. 2 2001 197
9. An active catalytic system for Suzuki–Miyaura cross-coupling reactions using low levels of palladium loading

Meng-Qi Yan,Jia Yuan,Fang Lan,Si-Hao Zeng,Meng-Yue Gao,Sheng-Hua Liu,Jian Chen,Guang-Ao Yu Org. Biomol. Chem. 2017 15 3924
10. The hydrogenation of nitroarenes mediated by platinum nanoparticles: an overview

P. Lara,K. Philippot Catal. Sci. Technol. 2014 4 2445